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Sybraloy Dental Amalgam: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sybraloy is a high-copper, spherical dental amalgam alloy manufactured by Kerr Dental. As a
high-copper formulation, it is designed to exhibit superior mechanical properties and corrosion
resistance compared to conventional low-copper amalgams. This guide provides a detailed
overview of the composition and properties of Sybraloy, intended for a technical audience.

Core Composition

Dental amalgams are formed by mixing a metallic alloy with liquid mercury.[1] Sybraloy's alloy
powder is characterized by its spherical particle morphology and a high copper content. While
the precise, proprietary composition of Sybraloy is not publicly detailed, available data and the
general classification of high-copper amalgams allow for a well-defined compositional
framework. High-copper alloys typically contain 40-60% silver, 27-30% tin, and 13-30% copper,
with some formulations including zinc and other trace metals.[2] One study has identified the
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copper content of Sybraloy to be specifically 33%. The alloy is mixed with approximately 50%
elemental mercury by weight to form the final restorative material.[1]

The key components and their functions are summarized below:

General
. Known Percentage . .
Component Percentage (High- Primary Functions
(Sybraloy)
Copper Amalgams)

Increases strength,

enhances setting
Silver (Ag) 40 - 60% Not specified expansion, and

improves corrosion

resistance.[2]

Facilitates
amalgamation by

Tin (Sn) 27 - 30% Not specified reacting with mercury,
can cause setting

contraction.[2]

Significantly improves

strength, minimizes
Copper (Cu) 13 -30% 33% g. )

corrosion and tarnish,

and reduces creep.[2]

Reacts with the alloy

powder to form a
Mercury (Hg) ~50% by weight ~50% by weight plastic mass that

hardens into a durable

restorative material.[1]

Microstructure and Setting Reaction

The high copper content in Sybraloy is crucial in eliminating the gamma-2 (y2) phase (Sn7-
8Hg), which is the weakest and most corrosion-prone phase in low-copper amalgams.[3] The
setting reaction of high-copper amalgams is more complex than that of their low-copper
counterparts. In essence, the copper preferentially reacts with tin to form the eta (n) phase
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(Cu6Snb), preventing the formation of the undesirable y2 phase. This results in a final set
amalgam with a microstructure composed of unreacted alloy particles (y phase), a silver-
mercury matrix (y1 phase), and the copper-tin (n) phase. This microstructure contributes to the
material's enhanced mechanical properties and longevity.

Physical and Mechanical Properties

Sybraloy is characterized by high compressive strength and low creep, which are critical
properties for the long-term clinical success of dental restorations.[4][5] While specific
guantitative data for Sybraloy is not readily available in public literature, the typical properties
of high-copper spherical amalgams provide a strong indication of its performance.

S A Typical Values for High- Significance in Dental
roper
S Copper Amalgams Restorations

. Resists fracture under the high
Compressive Strength o
forces of mastication.

Indicates early strength

development, crucial for
1-hour > 137 MPa]6] o ]

preventing immediate post-

placement fractures.

Represents the final strength
7-day > 414 MPa[2]
of the set amalgam.

_ Important for resisting fracture
Tensile Strength ~48 - 62 MPa[6] ) )
in areas of tensile stress.

Low creep minimizes the

gradual deformation of the
Creep < 1% (often < 0.1%)[6] restoration under occlusal

loads, preventing marginal

breakdown ("ditching").

Ensures good marginal
) ] Minimal contraction or adaptation to the tooth
Dimensional Change ) o
expansion structure, minimizing

microleakage.
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Experimental Protocols

The testing of dental amalgam properties is governed by standards set by the American Dental

Association (ADA) and the International Organization for Standardization (ISO). The following

are detailed methodologies for key experiments cited in the evaluation of dental amalgams.

Compressive Strength Testing (Based on ADA
Specification No. 1)

Specimen Preparation: Cylindrical specimens, typically 4 mm in diameter and 8 mm in
height, are prepared. The amalgam is triturated according to the manufacturer's instructions
and condensed into a stainless steel mold with a consistent pressure.[7]

Storage: The specimens are ejected from the mold and stored at 37°C = 1°C in a controlled
environment (e.g., distilled water or 100% humidity) for the specified time period (e.g., 1
hour, 24 hours, or 7 days).[7]

Testing: The compressive strength is determined using a universal testing machine. The
specimen is placed vertically between the platens of the machine, and a compressive load is
applied at a constant crosshead speed (e.g., 0.5 mm/min) until the specimen fractures.[7]

Calculation: The compressive strength (o) is calculated using the formula: o = P / (1tr?),
where P is the maximum load applied and r is the radius of the specimen.

Static Creep Testing (Based on ADA Specification No. 1)

Specimen Preparation: Cylindrical specimens, similar to those for compressive strength
testing, are prepared and stored at 37°C £ 1°C for 7 days.

Pre-load Measurement: The initial length of the specimen is measured with a high-precision
micrometer.

Loading: The specimen is subjected to a constant compressive stress of 36 MPa for a
specified period (typically 3 hours) at 37°C.

Post-load Measurement: After the load is removed, the final length of the specimen is
measured.
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o Calculation: Creep is expressed as the percentage of permanent deformation: Creep (%) =
[(Initial Length - Final Length) / Initial Length] x 100.

Dimensional Change Testing (Based on ADA
Specification No. 1)

e Specimen Preparation: A cylindrical specimen is prepared in a specialized mold that is part
of a measuring instrument (dilatometer).

o Measurement Initiation: The measurement of the specimen's length begins shortly after the
end of trituration (typically within 5 minutes).

¢ Monitoring: The change in the specimen's length is continuously monitored and recorded
over a 24-hour period while it is maintained at 37°C.

o Calculation: The dimensional change is reported as the percentage change in length from
the initial measurement to the final measurement at 24 hours.

Logical Relationships and Workflows

The following diagrams illustrate the key relationships between the composition, properties,
and testing of Sybraloy dental amalgam.

High Compressive Strength

High Copper Content (33%) [EESINNEGS

Sybraloy C Low Creep

Setting Reaction Bnelbicios tructure Key Mechanical Properties
(v, y1, n phases)

Good Marginal Adaptation

Click to download full resolution via product page

Caption: Relationship between Sybraloy's composition and its key properties.
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Caption: General experimental workflow for testing dental amalgam properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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